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Compound of Interest

Compound Name: Z-Gly-NH2

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety information and best-
practice handling guidelines for Cbz-Gly-NH2 (Na-Cbz-glycine amide). It is intended to
supplement, not replace, a thorough risk assessment conducted by qualified personnel. As
comprehensive toxicological data for this specific compound is not readily available, it should
be handled with caution, assuming it may be hazardous.

Hazard Identification and Assessment

Cbz-Gly-NH2 is a protected amino acid derivative. While specific toxicity data is limited, the
chemical structure warrants careful handling to avoid potential health effects. Based on
information for similar compounds and general principles of laboratory safety, the primary
hazards are associated with inhalation of dust, and potential skin and eye irritation upon
contact.[1]

Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[1]

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation.[1]

Eye Contact: May cause eye irritation.[1]

Ingestion: May be harmful if swallowed.[1]
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At present, there is no data available on carcinogenic, mutagenic, teratogenic, or reproductive
effects.[1] The product is not classified according to EU regulations.[1]

Physical and Chemical Properties

A summary of the known physical and chemical properties of Cbz-Gly-NH2 is presented below.

Property Value Source
Chemical Name Na-Chz-glycine amide [1]
Synonyms Z-Gly-NH2 [1112]
CAS Number 949-90-6 [2]
Molecular Formula C10H12N203 [1]
Molecular Weight 208.2 g/mol [2]
Appearance White to off-white solid/powder  [3]

Exposure Controls and Personal Protection

To minimize exposure, a combination of engineering controls and personal protective
equipment (PPE) is essential.

Engineering Controls

o Ventilation: All handling of Cbz-Gly-NH2 powder, including weighing and reconstitution,
should be performed in a certified chemical fume hood or a laboratory with adequate general
ventilation to minimize inhalation exposure.[1][4] Use process enclosures or local exhaust
ventilation to keep airborne levels below recommended exposure limits.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory to prevent skin contact, eye exposure, and
inhalation.[5]
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PPE Type

Specification

Rationale

Hand Protection

Nitrile or neoprene gloves.

Inspect gloves prior to use.

Provides protection against

accidental skin contact.[1][4][5]

Eye & Face Protection

Safety glasses with side
shields or chemical safety
goggles (ANSI 287.1-

compliant).

Protects eyes from airborne
powder and potential splashes
of solutions.[1][4][5]

Skin & Body Protection

Laboratory coat.

Prevents contamination of
personal clothing.[1][5][6]

Respiratory Protection

A NIOSH-approved respirator
with a particulate filter (e.g.,
N95 or P100) is required if a
fume hood is not available or if
handling generates significant
dust.

Prevents inhalation of the
powder.[1][5]

Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring laboratory safety.

Handling

o General Hygiene: Wash hands thoroughly after handling and before eating, smoking, or

using the lavatory.[1]

» Dust Avoidance: Do not breathe dust.[1]

e Ignition Sources: Keep away from heat and sources of ignition.[1]

o Spills: For small spills, use appropriate tools to place the material into a convenient waste

disposal container. For large spills, use a shovel for containment and disposal.[1]

Storage
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o Temperature: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8]
Do not store above 5°C (41°F).[1] For long-term storage, -20°C is recommended.[9][10]

» Incompatibilities: Store away from strong oxidizing agents.[1]
 Light: Protect from intense light.[9]

First Aid Measures

In case of exposure, follow these first aid protocols and seek medical attention.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.[1][4]

Immediately wash off with soap and plenty of
Skin Contact water for at least 15 minutes while removing

contaminated clothing and shoes.[1][4]

Rinse thoroughly with plenty of water for at least
15 minutes, lifting upper and lower eyelids.

Eye Contact )
Remove contact lenses if present and easy to

do.[1][7]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water.[6]

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[1]
» Conditions to Avoid: Strong oxidizing agents.[1]

e Hazardous Decomposition Products: Under fire conditions, may produce oxides of carbon
(CO, CO2) and nitrogen (NO, NO2).[1]
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Disposal Considerations

Waste must be disposed of in accordance with federal, state, and local environmental control
regulations.[1] Treat Cbz-Gly-NH2 and its waste as chemical waste.[6] Collect all waste in a
designated and clearly labeled chemical waste container.[6]

Experimental Protocols and Workflows
Hazard Identification and Risk Assessment Workflow

The following diagram illustrates a logical workflow for identifying hazards and assessing risks
before handling Cbz-Gly-NH2.
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Review Safety Data Sheet (SDS)
and available literature
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Identify Potential Hazards
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(Quantity, Duration, Frequency)

'
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(Fume Hood, Ventilation)

y

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

i

Develop Safe Handling
and Storage Procedures

'

Establish Emergency
and Spill Response Plan

i

Proceed with Experiment
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Caption: Hazard identification and risk assessment workflow.
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Personal Protective Equipment (PPE) Donning and
Doffing Protocol

The sequence for putting on and taking off PPE is crucial to prevent contamination.

Doffing (Taking Off)

Gloves pummma Goggles/Face Shield Lab Coat Respirator (if needed)

Donning (Putting On)

Lab Coat Respirator (if needed) Goggles/Face Shield Gloves

Click to download full resolution via product page

Caption: PPE donning and doffing sequence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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